Cas no 1261792-73-7 (2-Bromo-2'-fluoro-4'-(trifluoromethoxy)propiophenone)

• Product Name: 2-Bromo-2'-fluoro-4'-(trifluoromethoxy)propiophenone
• CAS No: 1261792-73-7
• MF: C₁₀H₇BrF₄O₂
• MW: 315.05899643898
• CID: 4988382
• Update Time: 2025-10-05

2-Bromo-2'-fluoro-4'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-2'-fluoro-4'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C10H7BrF4O2/c1-5(11)9(16)7-3-2-6(4-8(7)12)17-10(13,14)15/h2-5H,1H3
• InChI Key： ORAODLYXSLJPPM-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=CC=1F)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-2'-fluoro-4'-(trifluoromethoxy)propiophenone

2-Bromo-2'-fluoro-4'-(trifluoromethoxy)propiophenone: A Comprehensive Overview

2-Bromo-2'-fluoro-4'-(trifluoromethoxy)propiophenone (CAS No. 1261792-73-7) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structural features, which include a bromine atom at the 2-position, a fluorine atom at the 2'-position, and a trifluoromethoxy group at the 4'-position of the propiophenone backbone. These substituents contribute to its distinct chemical properties, making it a valuable compound for research and industrial applications.

The propiophenone core of this compound serves as a versatile platform for further functionalization. The introduction of bromine, fluorine, and trifluoromethoxy groups significantly enhances its reactivity and selectivity in various chemical reactions. Recent studies have highlighted the potential of this compound in the synthesis of advanced materials, such as high-performance polymers and organic electronics. For instance, researchers have demonstrated that the trifluoromethoxy group can act as an electron-withdrawing substituent, which is crucial for tuning the electronic properties of materials.

One of the most notable applications of 2-Bromo-2'-fluoro-4'-(trifluoromethoxy)propiophenone is in the field of drug discovery. The compound's ability to undergo precise substitution reactions has made it a valuable intermediate in the synthesis of bioactive molecules. Recent findings suggest that this compound could serve as a lead structure for developing novel antibiotics and anticancer agents. Its bromine atom, in particular, plays a critical role in enabling these transformations, as it can be readily replaced with other functional groups to generate diverse pharmacophores.

In addition to its role in medicinal chemistry, this compound has also found applications in catalysis and green chemistry. The trifluoromethoxy group, being highly electronegative, has been shown to enhance the catalytic activity of certain transition metal catalysts. This property has been leveraged in the development of more efficient catalysts for industrial processes, such as olefin polymerization and cross-coupling reactions. Furthermore, the fluorine atom at the 2'-position contributes to the compound's stability under harsh reaction conditions, making it an ideal candidate for high-throughput synthesis.

From a synthetic perspective, 2-Bromo-2'-fluoro-4'-(trifluoromethoxy)propiophenone is typically prepared through a multi-step process involving nucleophilic aromatic substitution and electrophilic fluorination. Recent advancements in these techniques have enabled chemists to achieve higher yields and better control over the stereochemistry of the product. For example, researchers have employed microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

The structural uniqueness of this compound also makes it an attractive candidate for studying fundamental chemical principles. Its electronic properties have been extensively studied using computational chemistry methods, providing insights into the relationship between molecular structure and reactivity. These studies have revealed that the trifluoromethoxy group significantly alters the electronic environment around the propiophenone core, leading to enhanced reactivity in certain reaction pathways.

In conclusion, 2-Bromo-2'-fluoro-4'-(trifluoromethoxy)propiophenone (CAS No. 1261792-73-7) is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique combination of substituents provides chemists with a powerful tool for designing novel materials and molecules with tailored properties. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is expected to grow further.